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Compound of Interest

Compound Name: ML314

Cat. No.: B609140

Essential Safety and Handling Guide for ML314

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling ML314. The following procedural guidance is
intended to ensure the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties of ML314 Maleate

Property Value Source

2-Cyclopropyl-6,7-dimethoxy-
4-(4-(2-methoxyphenyl)-

Synonym : . . .
piperazin-1-yl)quinazoline
maleate

Appearance White to beige powder

Molecular Formula C24H28N403 - C4H404

Molecular Weight 536.58 g/mol

. Soluble in DMSO (20 mg/mL,

Solubility
clear)

Storage Class 11 - Combustible Solids
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Personal Protective Equipment (PPE) for Handling

ML314

As ML314 is a combustible solid powder, appropriate personal protective equipment is

essential to minimize exposure and prevent ignition.

Specific .
PPE Category . Rationale
Recommendations
Wear impermeable chemical- , ,
) ] o To prevent skin contact with
Hand Protection resistant gloves (e.g., nitrile

rubber).

the compound.[1]

) Wear safety goggles with side-
Eye Protection )
shields.

To protect eyes from airborne
dust particles.[1][2]

Wear a flame-resistant lab coat
Body Protection and ensure it is kept clean and

free from dust accumulation.

To protect against flash fires in
the event of a dust

combustion.[3]

A NIOSH-certified respirator

should be worn, especially
Respiratory Protection when handling larger

gquantities or when there is a

potential for dust generation.

To prevent inhalation of fine

dust particles.[1]

Operational Plan: Experimental Protocol for Solution Preparation

ML314 is soluble in Dimethyl Sulfoxide (DMSQO). The following protocol outlines the steps for

preparing a stock solution.

Objective: To prepare a stock solution of ML314 in DMSO.

Materials:

e ML314 maleate powder

e Anhydrous DMSO
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Sterile microcentrifuge tubes or vials
Calibrated analytical balance
Vortex mixer

Pipettes and sterile, nuclease-free, and pyrogen-free pipette tips

Procedure:

Preparation: Work in a clean and sterile environment, such as a laminar flow hood or
biosafety cabinet.[4]

Weighing: Carefully weigh the desired amount of ML314 powder using a calibrated analytical
balance.[4]

Solvent Addition: In a sterile microcentrifuge tube, add the required volume of DMSO to
achieve the desired concentration.[4]

Dissolution: Slowly add the weighed ML314 powder to the DMSO while gently vortexing or
pipetting to facilitate dissolution.[4] Avoid vigorous mixing to prevent the introduction of air
bubbles.[4]

Storage: Once fully dissolved, the stock solution can be aliquoted into smaller volumes for
single use to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or
-80°C for up to six months.[5]

Disposal Plan

Proper disposal of ML314 and contaminated materials is crucial to ensure laboratory and

environmental safety.

Solid Waste: Unused ML314 powder and materials grossly contaminated with the powder
(e.g., weigh boats, contaminated gloves) should be collected in a clearly labeled, sealed
container for hazardous solid chemical waste.[6][7]

Ligquid Waste: Solutions of ML314 in DMSO should be disposed of as hazardous liquid
chemical waste.[8] Do not dispose of down the drain.[8]
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o Contaminated Labware: Lab coats and other reusable equipment that have been
contaminated should be decontaminated. Disposable items should be double-bagged in
clear plastic bags and tagged with a hazardous waste label.[6]

o Empty Containers: The original container of ML314 should be managed as hazardous waste.

[6]
Signaling Pathway

ML314 is an agonist of the Neurotensin Receptor 1 (NTSR1), a G protein-coupled receptor.
Upon activation, NTSR1 can couple to Gag/11, leading to the activation of Phospholipase C
(PLC).[9] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 triggers the release of intracellular
calcium, and DAG activates Protein Kinase C (PKC).[9] This can subsequently activate the
MAPK/ERK and NF-kB signaling pathways.[9][10]

Intracellular

Cell Proliferation,
Migration, Survival

Extracellular Cell Membrane

MAPK/ERK
Pathway

Click to download full resolution via product page

Caption: ML314 activates the NTSR1 signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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